Cas no 890100-76-2 ( )
structure
Product Name:
CAS No:890100-76-2
MF:C10H9ClN2O
MW:208.64426112175
MDL:MFCD02260496
CID:993568
PubChem ID:24723360
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-CHLORO-3-PYRIDYL)-5-OXOVALERONITRILE
- 5-(2-chloropyridin-3-yl)-5-oxopentanenitrile
- 5-(2-CHLORO-PYRIDIN-3-YL)-5-OXOVALERONITRILE
- MFCD02260496
- DTXSID90641805
- AKOS016018783
- 890100-76-2
-
-
- MDL: MFCD02260496
- Inchi: 1S/C10H9ClN2O/c11-10-8(4-3-7-13-10)9(14)5-1-2-6-12/h3-4,7H,1-2,5H2
- InChI Key: AJPJQBOWWOLZLI-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(CCCC#N)=O
Computed Properties
- Exact Mass: 208.04000
- Monoisotopic Mass: 208.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.8Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 385.8°C at 760 mmHg
- Flash Point: 187.1°C
- Refractive Index: 1.54
- PSA: 53.75000
- LogP: 2.61158
Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202283-1g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202283-2g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202283-5g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362410-1 g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile; 97% |
890100-76-2 | 1g |
€866.00 | 2022-06-10 | ||
| abcr | AB362410-2 g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile; 97% |
890100-76-2 | 2g |
€1,281.90 | 2022-06-10 | ||
| Matrix Scientific | 103541-1g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 1g |
$517.00 | 2023-09-08 | ||
| Matrix Scientific | 103541-2g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 2g |
$739.00 | 2023-09-08 | ||
| Matrix Scientific | 103541-5g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile |
890100-76-2 | 5g |
$1412.00 | 2023-09-08 | ||
| abcr | AB362410-1g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile, 97%; . |
890100-76-2 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362410-2g |
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile, 97%; . |
890100-76-2 | 97% | 2g |
€1398.60 | 2025-04-15 |
Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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